Cas no 59038-57-2 (Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-)

Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro- structure
59038-57-2 structure
Product Name:Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
CAS No:59038-57-2
MF:C15H12ClN3O6
MW:365.725282669067
CID:340077
PubChem ID:12259176
Update Time:2025-04-19

Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-chloro-5-[1-methyl-1-(4-nitrophenyl)ethyl]-1,3-dinitro-
    • 2-chloro-1,3-dinitro-5-[2-(4-nitrophenyl)propan-2-yl]benzene
    • DTXSID70482798
    • 59038-57-2
    • Inchi: 1S/C15H12ClN3O6/c1-15(2,9-3-5-11(6-4-9)17(20)21)10-7-12(18(22)23)14(16)13(8-10)19(24)25/h3-8H,1-2H3
    • InChI Key: FWNXUCXDKHQBRR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 365.04156
  • Monoisotopic Mass: 365.0414628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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